Cas no 1181471-03-3 (2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide
• CAS No: 1181471-03-3
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 6043538
• PubChem ID: 45913329
• Update Time: 2025-07-24

2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenyl-N-(4-pyrimidin-2-yloxyphenyl)ethenesulfonamide
• 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide
• 1181471-03-3
• Z605841176
• EN300-26584720

• Inchi： 1S/C18H15N3O3S/c22-25(23,14-11-15-5-2-1-3-6-15)21-16-7-9-17(10-8-16)24-18-19-12-4-13-20-18/h1-14,21H/b14-11+
• InChI Key： WXTIALBMEAOJBC-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)OC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide

Introduction to 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide (CAS No. 1181471-03-3)

2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1181471-03-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl group, an ethene sulfonamide moiety, and a pyrimidineoxyphenyl substituent. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive research and development.

The molecular structure of 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide is intricately designed to interact with biological targets at the molecular level. The phenyl ring and the ethene sulfonamide group contribute to hydrophobic and polar interactions, respectively, while the pyrimidineoxyphenyl moiety introduces a hydrogen-bonding capability. This combination of features makes the compound a promising candidate for modulating various biological pathways, particularly those involving enzymes and receptors relevant to human health and disease.

In recent years, there has been growing interest in developing small-molecule inhibitors that can selectively target specific disease-related pathways. The sulfonamide functional group, a well-known pharmacophore in drug discovery, is frequently incorporated into therapeutic agents due to its ability to form stable hydrogen bonds with biological targets. The pyrimidine scaffold is also extensively studied for its role in various biological processes, including DNA replication and repair. The integration of these motifs into 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide suggests potential applications in treating conditions such as cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as an antineoplastic agent. Current research indicates that molecules with similar structural features can inhibit kinases and other enzymes involved in tumor growth and progression. The pyrimidineoxyphenyl group in 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide may interact with ATP-binding sites on these enzymes, thereby disrupting their function. Preliminary studies have shown that derivatives of this class exhibit inhibitory activity against several kinases, including those overexpressed in resistant tumor cell lines.

The synthesis of 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the ethene sulfonamide bond, followed by the introduction of the pyrimidineoxyphenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a medicinal chemistry perspective, the optimization of 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide has focused on enhancing its pharmacokinetic properties while maintaining or improving its biological activity. Parameters such as solubility, bioavailability, metabolic stability, and selectivity are carefully evaluated during drug development. Computational methods like molecular docking and virtual screening have been instrumental in identifying structural modifications that could enhance binding affinity to target proteins without affecting off-target interactions.

The pharmacological profile of this compound is further illuminated by recent findings from preclinical studies. In vitro assays have demonstrated that 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide exhibits dose-dependent inhibition of specific kinases associated with cancer cell proliferation. Additionally, animal models have provided insights into its potential therapeutic efficacy in vivo. These studies suggest that the compound may induce apoptosis in tumor cells while minimizing toxicity to healthy tissues. Such findings are crucial for advancing it toward clinical trials where its safety and efficacy can be thoroughly evaluated in human subjects.

The role of computational biology in understanding the mechanism of action of 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide cannot be overstated. High-resolution crystal structures of target proteins complexed with this compound have revealed detailed insights into how it interacts at the atomic level. These structural insights have guided medicinal chemists in designing next-generation analogs with improved potency and selectivity. For instance, modifications to the phenyl ring or sulfonamide moiety have been shown to enhance binding affinity through optimal positioning within the active site pocket.

Regulatory considerations are also integral to the development process of any pharmaceutical compound like 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards before they can be tested in humans. Furthermore, adherence to guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for navigating clinical trial phases successfully.

The future direction for research on 2-phenyl-N-[4-(pyrimidin-2-yloxy)phenyl]ethene-1-sulfonamide lies in expanding its therapeutic applications beyond oncology into other areas such as neurodegenerative diseases or infectious disorders where kinase inhibition may play a role. Innovations in drug delivery systems could also enhance its bioavailability and targeted action within affected tissues or organs.

In conclusion, 2-pheno l-N-[4-(pyr imidin - 2 - y lo x y ) ph en y l ] e t h e n e - 1 - s u lf on am ide ( C A S N o . 11 81471 - 0 3 - 3 ) represents an exciting frontier i n pharma ceutical chemistry with pote ntial therapeutic benefits across multiple disease areas . Its unique structure , comb ine d wi th advanc ed synthetic meth ods an d computatio nal approa ches , positions it as a valuable candidate f or furthe r stu dies aimed at elucidating its mechanis m s an d optimi zing i ts clini cal applicability . As researc h contin ues to unfold new possibilities , thi s compoun d holds promise not only as an antineoplastic agent but als o as a versatile scaffold f or designing novel dr ugs targeting diverse huma n health con diti ons . p >